Cas no 2229511-92-4 (2-Amino-1-(3-trifluoromethanesulfonylphenyl)ethan-1-ol)

• Product Name: 2-Amino-1-(3-trifluoromethanesulfonylphenyl)ethan-1-ol
• CAS No: 2229511-92-4
• MF: C₉H₁₀F₃NO₃S
• MW: 269.240811824799
• CID: 5604664
• PubChem ID: 165671029
• Update Time: 2025-05-24

2-Amino-1-(3-trifluoromethanesulfonylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1990220
• 2-amino-1-(3-trifluoromethanesulfonylphenyl)ethan-1-ol
• 2229511-92-4
• 2-Amino-1-(3-trifluoromethanesulfonylphenyl)ethan-1-ol

• Inchi： 1S/C9H10F3NO3S/c10-9(11,12)17(15,16)7-3-1-2-6(4-7)8(14)5-13/h1-4,8,14H,5,13H2
• InChI Key： ICPNPQQQBGEHFW-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1=CC=CC(=C1)C(CN)O)(=O)=O

Computed Properties

• Exact Mass: 269.03334884g/mol
• Monoisotopic Mass: 269.03334884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.8Ų

Additional information on 2-Amino-1-(3-trifluoromethanesulfonylphenyl)ethan-1-ol

Professional Introduction to Compound with CAS No. 2229511-92-4 and Product Name: 2-Amino-1-(3-trifluoromethanesulfonylphenyl)ethan-1-ol

The compound identified by the CAS number 2229511-92-4 and the product name 2-Amino-1-(3-trifluoromethanesulfonylphenyl)ethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a unique structural configuration, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both an amino group and a trifluoromethanesulfonylphenyl moiety in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules containing fluorine atoms, particularly due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The trifluoromethanesulfonylphenyl group in this compound is a prime example of such a fluorinated moiety. This substituent not only modifies the electronic properties of the aromatic ring but also contributes to the compound's solubility and bioavailability, making it an attractive scaffold for drug design.

The amino group at the ethyl chain's terminus further enhances the compound's versatility. Amino groups are well-known for their ability to participate in hydrogen bonding, both as a donor and acceptor, which can be crucial for optimizing interactions with biological targets. This feature is particularly relevant in the context of enzyme inhibition and receptor binding, where precise molecular interactions are often key to therapeutic success.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutics. For instance, molecules containing trifluoromethanesulfonylphenyl groups have been shown to exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This is attributed to the electron-withdrawing nature of fluorine atoms, which can stabilize charged intermediates during metabolic processes. Such properties make compounds like 2-Amino-1-(3-trifluoromethanesulfonylphenyl)ethan-1-ol promising candidates for further investigation.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the introduction of the trifluoromethanesulfonyl group onto the aromatic ring followed by functionalization at the ethyl chain. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve regioselective modifications. These techniques are essential for constructing complex molecular architectures while maintaining functional group integrity.

From a computational chemistry perspective, density functional theory (DFT) calculations have been instrumental in understanding the electronic structure and reactivity of this compound. DFT studies have revealed that the presence of the trifluoromethanesulfonylphenyl group significantly alters the HOMO-LUMO gap, influencing its photophysical properties. These insights are crucial for designing derivatives with enhanced biological activity or improved pharmacokinetic profiles.

Preclinical studies have begun to explore the potential therapeutic applications of 2-Amino-1-(3-trifluoromethanesulfonylphenyl)ethan-1-ol. Initial findings suggest that this compound exhibits moderate activity against certain enzymatic targets, making it a viable candidate for further development into a lead molecule. Additionally, its structural features offer opportunities for optimization through medicinal chemistry approaches such as scaffold hopping or library screening.

The role of fluorine atoms in modulating drug-receptor interactions cannot be overstated. The unique electronic environment created by fluorine substitution can lead to enhanced binding affinities and selectivity. In this context, compounds like 2-Amino-1-(3-trifluoromethanesulfonylphenyl)ethan-1-ol represent a frontier in drug discovery, where structural innovation meets functional utility.

As research progresses, it is anticipated that this compound will find applications not only in therapeutic drug development but also in diagnostic imaging and biomarker identification. The ability to fine-tune its properties through structural modifications opens up numerous possibilities for tailored applications across various domains of chemical biology.

In conclusion, 2-Amino-1-(3-trifluoromethanesulfonylphenyl)ethan-1-ol (CAS No. 2229511-92-4) stands as a testament to the ingenuity of modern pharmaceutical chemistry. Its unique structural features and promising biological activity position it as a key player in ongoing efforts to develop novel therapeutics. As research continues to uncover new applications and optimize its properties, this compound is poised to make significant contributions to both academic research and industrial development.